2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid

• CAS No.: 1304788-07-5
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 2-methyl-1H-imidazo[4,5-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-4-9-5-2-3-6(8(12)13)11-7(5)10-4/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key: BSPXKHBHVDQRNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=CC(=N2)C(=O)O

Description

2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid is a heterocyclic compound that features an imidazole ring fused with a pyridine moiety. This compound is part of the imidazopyridine family, which is known for its diverse biological activities and significant pharmacological potential .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid typically involves the cyclization of 2,3-diaminopyridine with various carboxylic acid derivatives. One common method includes the reaction of 2,3-diaminopyridine with acetic anhydride, followed by cyclization to form the imidazo[4,5-b]pyridine core . Other methods involve the use of catalysts and different reaction conditions to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound often employs scalable synthetic routes that ensure high yield and cost-effectiveness. The use of palladium on carbon, Raney nickel, or other catalysts in hydrogenation reactions is common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Often performed using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Typically involves hydrogen gas in the presence of catalysts like palladium on carbon.

Substitution: Utilizes reagents such as halogens or alkylating agents under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce fully hydrogenated compounds .

Scientific Research Applications

2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a GABA A receptor agonist and other biological activities.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions

Mechanism of Action

The mechanism of action of 2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, it may act as a positive allosteric modulator of GABA A receptors, enhancing their activity and leading to therapeutic effects in neurological conditions . Additionally, it can influence various cellular pathways involved in cancer and inflammation .

Comparison with Similar Compounds

Similar Compounds

• Imidazo[4,5-c]pyridine
• Imidazo[1,5-a]pyridine
• Imidazo[1,2-a]pyridine

Uniqueness

2-Methyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid is unique due to its specific structural configuration, which imparts distinct biological activities and pharmacological properties. Compared to other imidazopyridine derivatives, it may exhibit different binding affinities and selectivities for molecular targets, making it a valuable compound in drug discovery and development .